Cas no 318284-44-5 (4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine)

• Product Name: 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine
• CAS No: 318284-44-5
• MF: C₁₄H₁₀ClFN₄
• MW: 288.707404613495
• CID: 6787214
• PubChem ID: 1478416
• Update Time: 2025-10-29

4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine Chemical and Physical Properties

Names and Identifiers

• MLS000694605
• SMR000333274
• [4-(4-chlorophenyl)-1-(6-fluoro-2-pyridyl)pyrazol-3-yl]amine
• 4-(4-chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine
• CHEBI:115028
• CHEMBL1497197
• 4-(4-chlorophenyl)-1-(6-fluoranylpyridin-2-yl)pyrazol-3-amine
• Q27196872
• HMS1368H06
• HMS2626A19
• 4-(4-chlorophenyl)-1-(6-fluoropyridin-2-yl)-1H-pyrazol-3-amine
• AKOS005092174
• Bionet2_001547
• 4-(4-chlorophenyl)-1-(6-fluoro-2-pyridinyl)-1H-pyrazol-3-amine
• 318284-44-5
• BDBM49903
• 4-(4-chlorophenyl)-1-(6-fluoropyridin-2-yl)pyrazol-3-amine
• 5E-037
• cid_1478416
• 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine

• Inchi： 1S/C14H10ClFN4/c15-10-6-4-9(5-7-10)11-8-20(19-14(11)17)13-3-1-2-12(16)18-13/h1-8H,(H2,17,19)
• InChI Key： DTVVDWOJSTZXJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(N)=NN(C2C=CC=C(N=2)F)C=1

Computed Properties

• Exact Mass: 288.0578022g/mol
• Monoisotopic Mass: 288.0578022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine

Introduction to Compound with CAS No. 318284-44-5 and Product Name: 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine

The compound with the CAS number 318284-44-5 and the product name 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's structure lies a pyrazolamine moiety, which is a heterocyclic organic compound containing nitrogen. The presence of a chlorophenyl group at the 4-position and a fluoro-pyridinyl group at the 6-position further enhances its chemical complexity and reactivity. These substituents not only contribute to the compound's stability but also play a crucial role in modulating its biological activity.

Recent research in medicinal chemistry has highlighted the importance of pyrazolamine derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine is believed to contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The fluoro-pyridinyl group is particularly noteworthy due to its ability to influence both the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. In contrast, the chlorophenyl group introduces a certain level of lipophilicity, which can be advantageous for membrane permeability and oral bioavailability.

In terms of synthesis, 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine can be prepared through multi-step organic reactions that involve condensation, substitution, and functional group transformations. The precise synthetic route must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve the desired structural integrity.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, it has been hypothesized that this compound could interfere with the activity of kinases or other enzymes that play a role in cancer progression. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it has shown promise in reducing pro-inflammatory cytokine production.

The role of computational chemistry has been instrumental in understanding the interactions between 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine and biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific proteins or enzymes. These simulations have provided valuable insights into its mechanism of action and have helped guide further optimization efforts.

Furthermore, the development of novel drug candidates often involves assessing their pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). In vitro assays have been utilized to evaluate how 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine behaves under various conditions, providing data on its solubility, stability, and potential side effects. These studies are essential for determining whether the compound is suitable for further preclinical and clinical development.

The integration of machine learning and artificial intelligence has also revolutionized drug discovery by enabling rapid screening of large libraries of compounds for potential therapeutic activity. Algorithms have been developed to predict the biological activity of molecules based on their structural features, allowing researchers to prioritize candidates like 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine for further investigation.

In conclusion, 4-(4-Chlorophenyl)-1-(6-fluoro-2-pyridinyl)-3-pyrazolamine (CAS No. 318284-44-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preliminary findings from both experimental and computational studies, make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.